4-pentanoylphenyl 3,4-dimethylbenzoate

• IUPAC Name: (4-pentanoylphenyl) 3,4-dimethylbenzoate
• InChI: InChI=1S/C20H22O3/c1-4-5-6-19(21)16-9-11-18(12-10-16)23-20(22)17-8-7-14(2)15(3)13-17/h7-13H,4-6H2,1-3H3
• InChI Key: MLTPDHIHWKMZNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C20H22O3
• Molecular Weight: 310.4 g/mol

Description

4-pentanoylphenyl 3,4-dimethylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound is also known as ketoprofen benzyl ester, and it is a derivative of ketoprofen, which is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation. However,

Mechanism of Action

The mechanism of action of 4-pentanoylphenyl 3,4-dimethylbenzoate is not well understood. However, it is believed to act as an inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. This compound may also have other mechanisms of action that are yet to be discovered.
Biochemical and Physiological Effects:
Studies have shown that 4-pentanoylphenyl 3,4-dimethylbenzoate has low toxicity and does not cause significant adverse effects on the body. However, the compound may cause irritation to the skin and eyes if it comes into contact with them. In terms of its biochemical and physiological effects, 4-pentanoylphenyl 3,4-dimethylbenzoate has been shown to have anti-inflammatory and analgesic effects similar to those of ketoprofen. This compound may also have other effects on the body that are yet to be discovered.

Advantages and Limitations for Lab Experiments

The advantages of using 4-pentanoylphenyl 3,4-dimethylbenzoate in lab experiments include its low toxicity, high purity, and unique properties that make it suitable for various applications. However, the limitations of using this compound include its high cost, limited availability, and the need for specialized equipment and expertise to synthesize and purify it.

Future Directions

There are several future directions for the scientific research application of 4-pentanoylphenyl 3,4-dimethylbenzoate. These include its use as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and bacterial infections. This compound may also be used in the development of new fluorescent probes and chiral selectors for use in analytical chemistry. Further research is needed to fully understand the mechanism of action and potential applications of 4-pentanoylphenyl 3,4-dimethylbenzoate.

Synthesis Methods

The synthesis of 4-pentanoylphenyl 3,4-dimethylbenzoate can be achieved through several methods, including esterification, Friedel-Crafts acylation, and Claisen-Schmidt condensation. The most common method involves the reaction of ketoprofen with benzyl alcohol in the presence of a strong acid catalyst such as sulfuric acid or hydrochloric acid. The resulting product is then purified through recrystallization to obtain a pure form of 4-pentanoylphenyl 3,4-dimethylbenzoate.

Scientific Research Applications

4-pentanoylphenyl 3,4-dimethylbenzoate has shown potential in various scientific research applications, including its use as a fluorescent probe, a chiral selector in chromatography, and a potential candidate for drug delivery systems. One study has shown that 4-pentanoylphenyl 3,4-dimethylbenzoate can be used as a fluorescent probe to detect the presence of nitroaromatic compounds in aqueous solutions. This compound has also been used as a chiral selector in chromatography to separate enantiomers of various compounds.